N,N'-bis(1,3-benzodioxol-5-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N,4-N-bis(1,3-benzodioxol-5-yl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C21H20N6O4/c1-2-8-27(7-1)21-25-19(22-13-3-5-15-17(9-13)30-11-28-15)24-20(26-21)23-14-4-6-16-18(10-14)31-12-29-16/h3-6,9-10H,1-2,7-8,11-12H2,(H2,22,23,24,25,26)
• InChI Key: KHCDCXFHOHTHPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC(=N2)NC3=CC4=C(C=C3)OCO4)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C21H20N6O4
• Molecular Weight: 420.4 g/mol

Description

N,N'-bis(1,3-benzodioxol-5-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine, commonly referred to as BPTES, is a small molecule inhibitor that has been shown to selectively inhibit the activity of glutaminase (GLS), an enzyme responsible for converting glutamine to glutamate. BPTES has been extensively studied due to its potential as a therapeutic agent in cancer treatment.

Scientific Research Applications

Selective Metal Extraction

A study explored the use of hydrophobic, tridentate nitrogen heterocyclic reagents for enhanced separations of americium(III) from europium(III) in nitric acid, showcasing potential applications in selective metal extraction and nuclear waste management (Hudson et al., 2006).

Conducting Polymers

Research on derivatized bis(pyrrol-2-yl) arylenes, including conducting polymers from low oxidation potential monomers via electropolymerization, highlights the material's stability and conductivity for potential electronic applications (Sotzing et al., 1996).

Complexation Studies

A study on the synthesis and characterization of trans-[Co(III)(bpb)(amine)2]X complexes, including crystal structure analysis, provides insights into molecular design and hydrogen-bonding for coordination chemistry and materials science (Amirnasr et al., 2002).

Two-Photon Absorption Properties

Investigations into new π-conjugated dendritic fluorophores containing styrylpyridyl moieties have elucidated their two-photon absorption properties, indicating potential applications in photopolymerization and imaging technologies (Yan et al., 2007).

Drug Delivery Systems

A study on the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage discusses the improved cytotoxicities against human ovarian cancer cells, highlighting the potential for targeted drug delivery systems (Mattsson et al., 2010).

Catalysis

Research on bis(4-pyridylamino)triazine stabilized on Fe3O4/KCC-1 as a catalyst for the synthesis of N-substituted-1,4-dihydropyridines underscores the eco-friendly and efficient nature of this catalytic system for organic synthesis (Sadeghzadeh, 2016).